Cas no 1355192-45-8 (6-Amino-4-methyl-1-propylquinolin-2(1H)-one)

• Product Name: 6-Amino-4-methyl-1-propylquinolin-2(1H)-one
• CAS No: 1355192-45-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5696409
• PubChem ID: 102543990
• Update Time: 2025-10-30

6-Amino-4-methyl-1-propylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-methyl-1-propyl-1H-quinolin-2-one
• 6-Amino-4-methyl-1-propylquinolin-2(1H)-one
• SCHEMBL20335474
• SB69900
• 1355192-45-8
• 2(1H)-Quinolinone, 6-amino-4-methyl-1-propyl-

• Inchi： 1S/C13H16N2O/c1-3-6-15-12-5-4-10(14)8-11(12)9(2)7-13(15)16/h4-5,7-8H,3,6,14H2,1-2H3
• InChI Key： MUIYSVATTOYHFV-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=C(C=CC=2N1CCC)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 6-Amino-4-methyl-1-propylquinolin-2(1H)-one

Introduction to 6-Amino-4-methyl-1-propylquinolin-2(1H)-one (CAS No. 1355192-45-8)

6-Amino-4-methyl-1-propylquinolin-2(1H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1355192-45-8, belongs to the quinoline derivatives, a class of molecules well-known for their broad spectrum of pharmacological effects. Quinoline derivatives have been extensively studied for their roles in treating various diseases, including malaria, bacterial infections, and even certain types of cancer. The specific substitution pattern in 6-Amino-4-methyl-1-propylquinolin-2(1H)-one, characterized by the presence of an amino group at the 6-position, a methyl group at the 4-position, and a propyl group at the 1-position, contributes to its distinct chemical and biological profile.

The molecular structure of 6-Amino-4-methyl-1-propylquinolin-2(1H)-one (CAS No. 1355192-45-8) is composed of a quinoline core with functional groups that enhance its reactivity and interaction with biological targets. The presence of the amino group at the 6-position makes it a potential precursor for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. Similarly, the methyl and propyl groups at the 4- and 1-positions respectively introduce steric and electronic modifications that can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on quinoline derivatives due to their versatility in drug design. One of the most compelling areas of investigation has been their potential as anticancer agents. Studies have shown that certain quinoline derivatives can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in tumor progression. For instance, modifications at the 4-position of the quinoline ring have been found to enhance binding to DNA-intercalating sites, leading to increased cytotoxicity against cancer cell lines. The compound 6-Amino-4-methyl-1-propylquinolin-2(1H)-one (CAS No. 1355192-45-8) is being explored for its potential to disrupt cancer cell proliferation through similar mechanisms.

Another area of interest has been the antimicrobial properties of quinoline derivatives. Given the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. Quinolines have demonstrated efficacy against a wide range of bacterial species, including multidrug-resistant strains. The structural features of 6-Amino-4-methyl-1-propylquinolin-2(1H)-one, such as the amino and alkyl substituents, may contribute to its ability to interfere with bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. Preliminary studies have shown promising results in vitro, suggesting that this compound could be a valuable addition to existing antimicrobial therapies.

The synthesis of 6-Amino-4-methyl-1-propylquinolin-2(1H)-one (CAS No. 1355192-45-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted ketones or aldehydes with ammonia or ammonium salts, followed by functional group transformations such as methylation and alkylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In terms of pharmacokinetic properties, the solubility and bioavailability of 6-Amino-4-methyl-1-propylquinolin-2(1H)-one are critical factors that determine its therapeutic efficacy. The presence of polar functional groups like the amino group enhances water solubility, which is advantageous for oral or intravenous administration. However, it is also essential to balance solubility with metabolic stability to prevent rapid degradation in vivo. Computational modeling and experimental techniques are often employed to predict and optimize these properties.

The potential applications of 6-Amino-4-methyl-1-propylquinolin-2(1H)-one extend beyond oncology and antimicrobial therapy. Researchers are also investigating its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Quinoline derivatives have shown neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter systems. The unique structural features of this compound may allow it to interact with specific targets in the brain, offering new therapeutic strategies for neurodegenerative conditions.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that have potential therapeutic applications. Ensuring that studies are conducted responsibly, with proper oversight and adherence to regulatory guidelines, is essential for advancing drug development safely and effectively. Collaborative efforts between academia and industry are crucial for translating laboratory findings into clinical reality.

Future directions in research on 6-Amino-4-methyl-1-propylquinolin-2(1H)-one (CAS No. 1355192-45-8) include exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Additionally, preclinical studies in animal models will be necessary to assess its safety profile and efficacy before human trials can commence. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of this promising compound.